Cas no 13643-08-8 (2,4-Octadiene)

• Product Name: 2,4-Octadiene
• CAS No: 13643-08-8
• MF: C₈H₁₄
• MW: 110.196762561798
• CID: 142652
• PubChem ID: 5367588
• Update Time: 2025-04-19

2,4-Octadiene Chemical and Physical Properties

Names and Identifiers

• 2,4-Octadiene
• octa-2,4-diene
• 2,4-Octadiene mixture
• Octa-2,4-dien
• Octadien-2,4
• octadiene-2,4
• (2E,4E)-2,4-Octadiene
• (2E,4E)-2,4-Octadiene #
• Q27160794
• 2,4-Octadiene, E,E
• (2E,4E)-octa-2,4-diene
• AKOS006273524
• CHEBI:88818
• DTXSID601020776
• 13643-08-8
• BIS(ETHYLCYCLOPENTADIENYL)TUNGSTENDICHLORIDE
• NZLCAHVLJPDRBL-VSAQMIDASA-N
• trans-2,trans-4-octadiene

• Inchi： 1S/C8H14/c1-3-5-7-8-6-4-2/h3,5,7-8H,4,6H2,1-2H3/b5-3+,8-7+
• InChI Key： NZLCAHVLJPDRBL-VSAQMIDASA-N
• SMILES： C(C)C/C=C/C=C/C

Computed Properties

• Exact Mass: 110.11000
• Monoisotopic Mass: 110.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.3

Experimental Properties

• Density: 0.745
• Boiling Point: 130.8°Cat760mmHg
• Flash Point: 18.7°C
• Refractive Index: 1.443
• PSA: 0.00000
• LogP: 2.91880